Cas no 886897-46-7 (3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine)

• Product Name: 3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine
• CAS No: 886897-46-7
• MF: C₂₁H₂₇BrN₆O
• MW: 459.382683038712
• CID: 5476710
• Update Time: 2025-05-19

3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-bromophenyl)[4-[6-(4-ethyl-1-piperazinyl)-3-pyridazinyl]-1-piperazinyl]-
• 3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine

• Inchi： 1S/C21H27BrN6O/c1-2-25-9-11-26(12-10-25)19-7-8-20(24-23-19)27-13-15-28(16-14-27)21(29)17-3-5-18(22)6-4-17/h3-8H,2,9-16H2,1H3
• InChI Key： AXQNJMWLLYOAES-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(N1CCN(C2=NN=C(N3CCN(CC)CC3)C=C2)CC1)=O

Additional information on 3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine

Chemical Profile of 3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine (CAS No. 886897-46-7)

3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound, identified by the Chemical Abstracts Service registry number CAS No. 886897-46-7, belongs to a class of molecules that incorporate both piperazine and pyridazine moieties, which are well-known for their role in drug design and development. The presence of a 4-bromobenzoyl substituent at the 3-4 position of the piperazine ring and an ethylpiperazine moiety at the 6-position of the pyridazine ring contributes to its unique pharmacophoric features, making it a promising candidate for further investigation.

The structural framework of this compound is particularly intriguing from a chemical perspective. The combination of piperazine and pyridazine rings creates a rigid scaffold that can interact with biological targets in a specific manner. Piperazine derivatives are widely recognized for their ability to modulate various neurotransmitter systems, while pyridazine-based compounds have shown potential in inhibiting certain enzymes and receptors. The introduction of the 4-bromobenzoyl group enhances the electrophilicity of the molecule, which could be exploited for further derivatization or for facilitating interactions with nucleophilic sites on biological targets.

In recent years, there has been a surge in research focused on developing novel psychoactive substances that can modulate central nervous system (CNS) function. Compounds like 3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine are being explored for their potential therapeutic applications in conditions such as depression, anxiety, and neurodegenerative disorders. The unique structural features of this compound make it an attractive scaffold for medicinal chemists seeking to develop next-generation CNS drugs.

One of the most compelling aspects of this molecule is its potential to serve as a lead compound for drug discovery. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to optimize its pharmacokinetic and pharmacodynamic properties. For instance, the 4-bromobenzoyl group can be further functionalized through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce new substituents that may enhance binding affinity or selectivity. Similarly, the ethylpiperazine moiety can be modified to alter solubility or metabolic stability.

The biological activity of 3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-yl)pyridazine has been preliminarily investigated in several in vitro assays. Initial studies suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin receptors (5-HT2A, 5-HT2C) and dopamine receptors (D2). These interactions are particularly relevant given the well-documented role of serotonin and dopamine in regulating mood and cognitive function. Furthermore, preliminary toxicity assays have indicated that the compound is relatively well-tolerated at lower doses, although further studies are needed to fully assess its safety profile.

The synthesis of 3-4-(4-bromobenzoyl)piperazin-1-yl-6-(4-ethylpiperazin-1-y l)pyridazine involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps typically include condensation reactions between appropriately substituted precursors followed by functional group interconversions. The use of advanced synthetic methodologies ensures high yields and purity, which are crucial for subsequent biological evaluation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the potential biological activity of this compound. Molecular docking studies have been employed to predict how 3-4-(4-bromobenzoyl)piperazin -1 -yl -6-(4 -ethylpiperazin -1 -yl)pyridazine interacts with target proteins at an atomic level. These simulations have provided valuable insights into its binding mode and have guided experimental efforts toward optimizing its potency and selectivity.

The pharmaceutical industry has long been interested in developing drugs that can modulate CNS function by targeting specific neurotransmitter systems. Piperazine derivatives have been particularly successful in this regard, with several FDA-approved medications incorporating this scaffold. The introduction of novel structural motifs, such as those found in 3 - 4 -( 4 - bromobenzoyl ) piperazin - 1 - y l - 6 -( 4 - ethyl piperazin - 1 - y l ) pyridazine, represents a significant step forward in expanding the pharmacological toolbox available to researchers.

Future research directions may include exploring the compound's potential as an intermediate in synthesizing more complex derivatives with enhanced therapeutic properties. Additionally, investigating its mechanism of action will be crucial for understanding how it affects neuronal signaling pathways and whether it can be developed into a viable therapeutic agent.

In conclusion,3 - 4 -( 4 - bromobenzoyl ) piperazin - 1 - y l - 6 -( 4 - ethyl piperazin - 1 - y l ) pyridazine ( CAS No . 886897 -46 -7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration, particularly in the context of developing novel treatments for CNS disorders.